1-(4-Aminophenyl)guanidine nitrate
Description
1-(4-Aminophenyl)guanidine nitrate is a guanidine derivative characterized by a phenyl ring substituted with an amino (-NH₂) group at the para position, coupled with a guanidine moiety and a nitrate counterion.
Properties
CAS No. |
7152-55-8 |
|---|---|
Molecular Formula |
C7H11N5O3 |
Molecular Weight |
213.19 g/mol |
IUPAC Name |
2-(4-aminophenyl)guanidine;nitric acid |
InChI |
InChI=1S/C7H10N4.HNO3/c8-5-1-3-6(4-2-5)11-7(9)10;2-1(3)4/h1-4H,8H2,(H4,9,10,11);(H,2,3,4) |
InChI Key |
DLWXMALRMMRMPS-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1N)N=C(N)N.[N+](=O)(O)[O-] |
Canonical SMILES |
C1=CC(=CC=C1N)N=C(N)N.[N+](=O)(O)[O-] |
Other CAS No. |
7152-55-8 |
Origin of Product |
United States |
Comparison with Similar Compounds
1-(4-Nitrophenyl)guanidine Nitrate (CAS 142992-72-1)
- Structural Difference: Replaces the amino group with a nitro (-NO₂) substituent.
- Higher thermal instability and explosivity compared to the amino derivative due to nitro's energetic nature .
- Safety : Classified as a Class 5.1 oxidizer (UN 1479) with hazards including flammability and toxicity (H272, H302) .
Guanidine Nitrate (CAS 506-93-4)
1-Amino-3-nitroguanidinium Nitrate (ANGN)
- Structural Difference: Features a nitroguanidine backbone with an additional amino group.
- Energetic Properties: Superior detonation velocity (8,950 m/s) and pressure (34.5 GPa) compared to non-nitrated guanidine derivatives .
Physicochemical and Energetic Properties
| Compound | Molecular Weight (g/mol) | Melting Point (°C) | Detonation Velocity (m/s) | Detonation Pressure (GPa) |
|---|---|---|---|---|
| 1-(4-Aminophenyl)guanidine nitrate* | ~243 (estimated) | Not reported | Not studied | Not studied |
| 1-(4-Nitrophenyl)guanidine nitrate | 243.18 | Not reported | Not studied | Not studied |
| Guanidine nitrate | 122.08 | ~214 (decomposes) | 7,100 | 23.4 |
| ANGN | 199.12 | 158 | 8,950 | 34.5 |
*Data inferred from structural analogs .
Environmental Impact
- Guanidine nitrate: EC₅₀ (48-hour) in Daphnia magna = 70.2 mg/L; NOEC = 2.9 mg/L .
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